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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of penicillin, specifically
focusing on Penicillin G Sodium Salt as a representative narrow-spectrum penicillin, in bacterial
cell culture media. Due to the limited availability of specific data for Penicillin X Sodium Salt
(p-Hydroxybenzylpenicillin sodium salt), the information and protocols detailed below are based
on the well-established characteristics of Penicillin G Sodium Salt. It is anticipated that
Penicillin X Sodium Salt will exhibit a similar mechanism of action and application, though
optimal concentrations may vary.

Introduction

Penicillins are a class of B-lactam antibiotics that are widely used in cell culture to prevent or
eliminate bacterial contamination. They are primarily effective against Gram-positive bacteria.
The mechanism of action involves the inhibition of peptidoglycan synthesis, a critical
component of the bacterial cell wall. This leads to the weakening of the cell wall and
subsequent cell lysis.[1][2][3]

Chemical Properties of Penicillin G Sodium Salt:
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Property Value

Molecular Formula C16H17N2NaOaS[4]

Molecular Weight 356.37 g/mol [4]

Appearance White to off-white crystalline powder[1][4]
Solubility Soluble in water (100 mg/mL)[3][5][6]
Storage Store at 2-8°CJ3]

Mechanism of Action

Penicillin's bactericidal activity stems from its ability to interfere with the final step of

peptidoglycan synthesis in the bacterial cell wall.

o Target: Penicillin-Binding Proteins (PBPs), which are bacterial enzymes (transpeptidases,
carboxypeptidases) responsible for cross-linking the peptidoglycan chains.[1][2][5]

e Action: The B-lactam ring of penicillin covalently binds to the active site of PBPs, inactivating
them.[1][2]

o Result: Inhibition of peptidoglycan cross-linking weakens the cell wall, making the bacterium
susceptible to osmotic lysis and death.[1][2][3]
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Caption: Mechanism of action of Penicillin.

Applications in Bacterial Cell Culture

Penicillin is primarily used in cell culture as a selective agent to inhibit the growth of
contaminating Gram-positive bacteria. It is often used in combination with other antibiotics,
such as streptomycin, to provide a broader spectrum of antimicrobial activity.

Recommended Working Concentrations:
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Typical Working Concentration (Penicillin

Application

Pp G)
General Bacterial Contamination Control 100 units/mL (approximately 60 pg/mL)
Selective Media for Gram-Negative Bacteria 50-100 units/mL

Note:One unit of Penicillin G sodium is defined as 0.600 micrograms.[2] The optimal
concentration should be determined empirically for each specific application and bacterial
strain.

Stability in Culture Media:

Aqueous solutions of Penicillin G Sodium Salt are stable for approximately 3 days at 37°C and
for up to one week when stored at 2-8°C.[3][5][6] For longer-term storage, it is recommended to
store aliquots of the stock solution at -20°C.[3][5][6]

Experimental Protocols
Preparation of Penicillin Stock Solution

Materials:

Penicillin G Sodium Salt powder

Sterile distilled water or phosphate-buffered saline (PBS)

Sterile conical tubes

Sterile 0.22 um syringe filter

Protocol:

o Aseptically weigh the desired amount of Penicillin G Sodium Salt powder.

» Dissolve the powder in a small volume of sterile distilled water or PBS to create a
concentrated stock solution (e.g., 10,000 units/mL or 100 mg/mL).

o Gently swirl the tube until the powder is completely dissolved.
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Sterilize the stock solution by passing it through a 0.22 um syringe filter into a sterile tube.

Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.

Label the aliquots with the name of the antibiotic, concentration, and date of preparation.

Store the aliquots at -20°C for long-term storage or at 2-8°C for short-term use (up to one
week).[3][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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